Cas no 941930-42-3 (2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 941930-42-3
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• CID: 5501776
• Update Time: 2025-07-18

2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfanylphenyl)-1-(4-phenylpiperazin-1-yl)ethanone
• 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C20H24N2OS/c1-2-24-19-10-8-17(9-11-19)20(23)16-21-12-14-22(15-13-21)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3
• InChI Key： FPQDSKPNIWEGPU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2)CC1)C(=O)C1=CC=C(SCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 941930-42-3)

2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one, also known by its CAS number 941930-42-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl ring substituted with an ethylsulfanyl group and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one can be represented as follows: the central core consists of a phenyl ring attached to an ethanone moiety, which is further substituted with a piperazine ring and an ethylsulfanyl group. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological interactions.

Recent studies have highlighted the potential of 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The piperazine moiety in the compound is known to interact with serotonin receptors, making it a potential candidate for the development of novel antidepressants and antipsychotics.

In addition to its potential in neuropharmacology, 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one has also shown promise in cancer research. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action is thought to involve the modulation of intracellular signaling pathways, leading to apoptosis and cell cycle arrest.

The pharmacokinetic properties of 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one have been extensively studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, like many other compounds in early stages of drug discovery, further optimization may be necessary to enhance its efficacy and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one in human subjects. Preliminary results from phase I trials have been encouraging, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthesis of 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an appropriate phenol derivative with an ethanone precursor, followed by functionalization with the piperazine moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for meeting the demands of preclinical and clinical studies.

In conclusion, 2-4-(ethylsulfanyl)phenyl-1-(4-phenylpiperazin-1-y l)ethan - 1 - one (CAS No. 941930 - 42 - 3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential therapeutic applications, with a focus on neurological disorders and cancer treatment. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of novel therapies for unmet medical needs.